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Compound of Interest

Compound Name:
2-Bromo-5-

(trifluoromethyl)pyridine

Cat. No.: B156976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Bromo-5-(trifluoromethyl)pyridine, a key building block in medicinal chemistry and materials

science. This document outlines the reported physical properties, details the experimental

methodologies for their determination, and presents a logical workflow for the physicochemical

characterization of such compounds.

Core Physicochemical Data
The melting and boiling points of a compound are critical parameters for its purification,

handling, and characterization. The data for 2-Bromo-5-(trifluoromethyl)pyridine are

summarized below.

Parameter Value Conditions

Melting Point 44 - 48 °C Ambient Pressure

Boiling Point 78 - 81 °C 30 mmHg

Note: The boiling point is reported at reduced pressure, indicating that the substance may be

susceptible to decomposition at its atmospheric boiling point.
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Experimental Protocols for Determination
Accurate determination of melting and boiling points is fundamental to verifying the purity and

identity of a chemical substance. The following are standard laboratory protocols applicable to

a crystalline solid like 2-Bromo-5-(trifluoromethyl)pyridine.

Melting Point Determination
The melting point of a pure crystalline solid is typically a sharp, well-defined temperature range

of 0.5-1.0°C.[1] Impurities tend to depress and broaden this range.[1]

Method 1: Capillary Method using a Melting Point Apparatus or Thiele Tube

This is a classical and widely used method for determining the melting point of a solid.[1][2]

Sample Preparation: A small amount of the dry, finely powdered 2-Bromo-5-
(trifluoromethyl)pyridine is packed into a thin-walled capillary tube to a height of 2-3 mm.

[3][4] The sample must be well-packed to ensure uniform heat transfer.[5]

Apparatus Setup (Thiele Tube): The Thiele tube is filled with a high-boiling point liquid, such

as mineral oil.[6][7] The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[6] This assembly is then immersed in the oil bath.[6]

Heating and Observation: The side arm of the Thiele tube is gently heated, which creates

convection currents that ensure uniform temperature distribution throughout the oil.[1][6] The

temperature is increased at a rate of approximately 1-2°C per minute near the expected

melting point.[7]

Data Recording: Two temperatures are recorded: the temperature at which the first droplet of

liquid appears and the temperature at which the entire sample becomes a clear liquid. This

range is the observed melting point.[6] For accuracy, an initial rapid determination can be

performed to find an approximate melting point, followed by a slower, more careful

measurement.[1][2]

Method 2: Differential Scanning Calorimetry (DSC)
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DSC is a modern thermal analysis technique that provides highly precise melting point data.[8]

It measures the difference in heat flow between the sample and a reference material as a

function of temperature.[9][10]

Sample Preparation: A small, accurately weighed sample of 2-Bromo-5-
(trifluoromethyl)pyridine is placed into a small crucible (pan), typically made of aluminum.

[9]

Instrumentation: The sample and an empty reference crucible are placed in the DSC

furnace. The instrument heats the sample and reference at a controlled, linear rate.[9]

Measurement: When the sample melts, it absorbs energy (an endothermic process).[11] The

instrument measures the additional heat flow required to maintain the sample temperature

equal to the reference temperature.[9]

Data Analysis: The result is a thermogram plotting heat flow versus temperature. The melting

point is determined from the onset temperature and the peak of the endothermic transition.

[12] The area under the peak corresponds to the heat of fusion.[11]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[13] For compounds that may decompose at high

temperatures, the boiling point is often determined under reduced pressure.[14]

Method: Micro-Boiling Point (Siwoloboff Method) at Reduced Pressure

This method is suitable for small sample quantities and is readily adapted for vacuum

conditions.

Apparatus Setup: A small amount of liquid 2-Bromo-5-(trifluoromethyl)pyridine is placed in

a small test tube (fusion tube). A capillary tube, sealed at one end, is placed inverted (open

end down) into the liquid.[15] This assembly is attached to a thermometer.

Vacuum Application: The setup is placed within a vacuum distillation apparatus.[14] The

system is evacuated to the desired pressure (e.g., 30 mmHg), which is monitored with a

manometer.
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Heating: The apparatus is heated gently. Initially, a stream of bubbles will emerge from the

inverted capillary as trapped air expands.[15] As the temperature approaches the boiling

point, a rapid and continuous stream of vapor bubbles will exit the capillary.[16]

Observation and Data Recording: Once a steady stream of bubbles is observed, the heating

is stopped. The liquid will begin to cool. The boiling point is the temperature at which the

vapor pressure inside the capillary equals the external pressure, and liquid is drawn back

into the capillary tube.[15][16] This temperature is recorded as the boiling point at the

measured pressure.

Workflow for Physicochemical Characterization
The determination of a compound's physical properties is a logical, stepwise process. The

following diagram illustrates a typical workflow for the characterization of a novel crystalline

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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